Cas no 2138213-64-4 (2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride)

• Product Name: 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride
• CAS No: 2138213-64-4
• CID: 4640904
• Update Time: 2025-05-20

2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n-(pyridazin-3-yl)acetamide hydrochloride
• 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride

Additional information on 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride

Comprehensive Guide to 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride (CAS No. 2138213-64-4): Properties, Applications, and Market Insights

2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride (CAS No. 2138213-64-4) is a specialized chemical compound with significant relevance in pharmaceutical and agrochemical research. This comprehensive guide explores its molecular structure, synthesis methods, applications, and emerging trends in scientific research. Understanding this compound is crucial for researchers exploring pyridazine derivatives and their potential in drug discovery.

The compound belongs to the class of heterocyclic acetamide derivatives, characterized by its unique combination of a pyridazine ring and a chloroacetamide functional group. Its hydrochloride salt form enhances stability and solubility, making it particularly valuable in various research applications. Recent interest in this compound has grown due to its potential as a building block for bioactive molecules and its role in developing novel small molecule therapeutics.

From a chemical perspective, 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride demonstrates interesting reactivity patterns. The chloroacetamide moiety provides an electrophilic center for nucleophilic substitution reactions, while the pyridazine nitrogen atoms offer coordination sites for metal complexation. These properties make it valuable for creating diverse molecular architectures in medicinal chemistry projects.

In pharmaceutical research, this compound has gained attention as a potential precursor for kinase inhibitors and enzyme modulators. The pyridazine core is known to interact with various biological targets, and researchers are actively investigating its derivatives for potential therapeutic applications. Current studies focus on its utility in developing compounds targeting metabolic disorders and inflammatory pathways, aligning with today's focus on precision medicine approaches.

The agrochemical industry has also shown interest in 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride derivatives. The structural features of this compound make it suitable for developing novel crop protection agents, particularly in formulations targeting specific plant pathogens. Research indicates potential applications in creating sustainable agricultural solutions, a hot topic in current agricultural biotechnology.

From a synthetic chemistry standpoint, the preparation of 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride typically involves the reaction of 3-aminopyridazine with chloroacetyl chloride, followed by salt formation. Recent advances in green chemistry have led to improved synthetic protocols that reduce environmental impact while maintaining high yields and purity - addressing growing concerns about sustainable chemical production.

Quality control and analytical characterization of 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride typically employ advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research applications, particularly in pharmaceutical development where impurity profiles are critical.

The market for pyridazine-based compounds like 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride has shown steady growth, driven by increasing research into targeted therapies and specialty chemicals. Suppliers are responding to demand by offering custom synthesis services and scaled-up production capabilities, facilitating access for academic and industrial researchers alike.

Storage and handling of 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. Proper handling procedures ensure both researcher safety and compound integrity throughout experimental workflows.

Future research directions for 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride include exploring its potential in combinatorial chemistry libraries and as a scaffold for fragment-based drug discovery. The growing interest in structure-activity relationship studies of pyridazine derivatives suggests expanding applications in both life sciences and materials chemistry fields.

For researchers considering working with 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride, it's important to consult recent literature on its applications and derivatives. The compound's versatility makes it valuable across multiple disciplines, from medicinal chemistry to materials science. Current studies continue to reveal new aspects of its reactivity and potential applications.

In conclusion, 2-chloro-N-(pyridazin-3-yl)acetamide hydrochloride (CAS No. 2138213-64-4) represents an important building block in modern chemical research. Its unique structural features and reactivity profile offer numerous possibilities for innovation in pharmaceutical and agrochemical development. As research into heterocyclic compounds advances, this compound is likely to play an increasingly significant role in scientific discoveries and technological applications.